1-methyl-6-methylsulfanyl-1H-indole

• CAS No.: 202584-17-6
• Molecular Formula: C10H11NS
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 1-methyl-6-methylsulfanylindole
• InChI: InChI=1S/C10H11NS/c1-11-6-5-8-3-4-9(12-2)7-10(8)11/h3-7H,1-2H3
• InChI Key: KIPSINJKCUJRHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=C(C=C2)SC

Description

1-Methyl-6-methylsulfanyl-1H-indole is a substituted indole derivative characterized by a methyl group at position 1 and a methylsulfanyl (SMe) group at position 6. Its molecular formula is C₉H₉NS, with a molar mass of 163.24 g/mol, and it is registered under CAS number 202584-22-3 . The compound is primarily utilized in research settings, with suppliers such as ChemBK offering it for experimental purposes. Its structure combines the aromatic indole core with sulfur-containing and alkyl substituents, making it a valuable intermediate in organic synthesis and pharmaceutical studies.

Comparison with Similar Compounds

Substituent Effects on Molecular Weight and Reactivity

• The methylsulfanyl group in the target compound contributes to a moderate molecular weight (163.24 g/mol), whereas the nitro group in 1-methyl-6-nitro-1H-indole increases the molecular weight to 176.17 g/mol due to its higher oxygen and nitrogen content .
• The JWH 073 analog exhibits a significantly larger structure (357.50 g/mol) owing to its naphthoyl and butyl substituents, which also confer lipophilicity and influence its receptor-binding activity in cannabinoid research .

Substituent Position and Functional Diversity

• Sulfur vs. Oxygen : The methylsulfanyl group in the target compound offers distinct electronic and steric effects compared to the methoxy group in the JWH analog, altering solubility and metabolic stability .

Stability and Handling

• The JWH analog requires storage at -20°C due to its complex structure and sensitivity to degradation, whereas 1-methyl-6-nitro-1H-indole remains stable at room temperature, reflecting its simpler nitro-substituted framework .

Spectroscopic Differentiation

• While direct NMR data for the target compound is unavailable, analogous indoles (e.g., 3b and 3c in ) demonstrate that substituent positions critically influence chemical shifts. For instance, nitro groups typically deshield adjacent protons, whereas sulfur atoms may cause distinct splitting patterns in ¹H-NMR spectra .